Cas no 793727-81-8 (5-Chloro-2-(4-ethylpiperazin-1-yl)aniline)

• Product Name: 5-Chloro-2-(4-ethylpiperazin-1-yl)aniline
• CAS No: 793727-81-8
• MF: C₁₂H₁₈ClN₃
• MW: 239.744421482086
• CID: 844211
• PubChem ID: 2566080
• Update Time: 2025-05-23

5-Chloro-2-(4-ethylpiperazin-1-yl)aniline Chemical and Physical Properties

Names and Identifiers

• 5-CHLORO-2-(4-ETHYLPIPERAZIN-1-YL)ANILINE
• NE17679
• 5-Chloro-2-(4-ethylpiperazin-1-yl)-aniline
• Z57044260
• DB-398366
• J-517276
• G36343
• AKOS000103421
• CS-0223124
• SR-01000060263
• 5-Chloro-2-(4-ethyl-1-piperazinyl)benzenamine
• EN300-11400
• SR-01000060263-1
• SCHEMBL15954498
• 793727-81-8
• 5-Chloro-2-(4-ethylpiperazin-1-yl)aniline

• MDL： MFCD06364985
• Inchi： 1S/C12H18ClN3/c1-2-15-5-7-16(8-6-15)12-4-3-10(13)9-11(12)14/h3-4,9H,2,5-8,14H2,1H3
• InChI Key： KLVUMLIJOJJXAM-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C=1)N)N1CCN(CC)CC1

Computed Properties

• Exact Mass: 239.1189253g/mol
• Monoisotopic Mass: 239.1189253g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 216
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 32.5
• XLogP3: 2.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Phenylpiperazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Phenylpiperazines

Additional information on 5-Chloro-2-(4-ethylpiperazin-1-yl)aniline

Introduction to 5-Chloro-2-(4-ethylpiperazin-1-yl)aniline (CAS No. 793727-81-8) in Modern Chemical and Pharmaceutical Research

5-Chloro-2-(4-ethylpiperazin-1-yl)aniline, identified by its Chemical Abstracts Service (CAS) number 793727-81-8, is a significant compound in the realm of chemical and pharmaceutical research. This heterocyclic amine derivative has garnered attention due to its structural complexity and potential applications in medicinal chemistry. The compound’s molecular framework, featuring a chloro-substituted aniline core linked to a piperazine moiety, positions it as a versatile scaffold for the development of novel bioactive molecules.

The synthesis and characterization of 5-Chloro-2-(4-ethylpiperazin-1-yl)aniline involve meticulous attention to reaction conditions and purification techniques, ensuring high yield and purity. Advanced spectroscopic methods such as nuclear magnetic resonance (NMR) spectroscopy, including 1H NMR and 13C NMR, as well as mass spectrometry (MS), are employed to confirm the structural integrity of the compound. These analytical techniques provide critical insights into the molecular environment, helping researchers understand the reactivity and potential interactions of the compound.

In recent years, 5-Chloro-2-(4-ethylpiperazin-1-yl)aniline has been explored in various pharmaceutical applications, particularly in the design of central nervous system (CNS) therapeutics. The presence of both an aniline and piperazine moiety makes this compound a promising candidate for modulating neurotransmitter pathways. Preliminary studies have suggested its potential in addressing neurological disorders by interacting with specific receptors or enzymes involved in neural signaling. For instance, derivatives of this compound have been investigated for their effects on dopamine and serotonin receptors, which are pivotal in regulating mood, cognition, and motor control.

The role of 5-Chloro-2-(4-ethylpiperazin-1-yl)aniline in drug discovery is further highlighted by its ability to serve as a key intermediate in synthesizing more complex pharmacophores. Researchers have leveraged its structural features to develop molecules with enhanced binding affinity and selectivity for target proteins. This approach aligns with the growing trend in medicinal chemistry towards rational drug design, where computational modeling and high-throughput screening are integrated to accelerate the identification of lead compounds.

Moreover, the chemical diversity offered by 5-Chloro-2-(4-ethylpiperazin-1-yl)aniline has led to its exploration in combinatorial chemistry and library synthesis. By modifying its core structure or introducing additional functional groups, scientists can generate libraries of analogs with tailored properties. Such libraries are invaluable tools for screening against diverse biological targets, enabling the rapid identification of compounds with therapeutic potential.

Recent advancements in synthetic methodologies have also contributed to the growing interest in 5-Chloro-2-(4-ethylpiperazin-1-yl)aniline. Techniques such as transition metal-catalyzed cross-coupling reactions have improved the efficiency of its synthesis, reducing reaction times and minimizing byproduct formation. These innovations not only enhance scalability but also open doors for large-scale production needed for preclinical and clinical studies.

The pharmacological profile of 5-Chloro-2-(4-ethylpiperazin-1-yl)aniline is further illuminated by its interaction with biological systems. Studies have demonstrated its ability to cross the blood-brain barrier, a crucial property for CNS drugs. Additionally, its metabolic stability has been assessed through in vitro studies, providing insights into its potential duration of action and side effect profile. These findings are essential for optimizing dosing regimens and predicting clinical outcomes.

In conclusion, 5-Chloro-2-(4-ethylpiperazin-1-yl)aniline (CAS No. 793727-81-8) represents a compelling subject of study in chemical and pharmaceutical research. Its unique structural features, coupled with promising preclinical data, position it as a valuable scaffold for developing novel therapeutics. As research continues to uncover new applications and synthetic strategies, this compound is poised to play an increasingly important role in addressing unmet medical needs.